6-chloro-2-{3-[(4-methyl-1H-pyrazol-1-yl)methyl]azetidin-1-yl}quinoline

• IUPAC Name: 6-chloro-2-[3-[(4-methylpyrazol-1-yl)methyl]azetidin-1-yl]quinoline
• InChI: InChI=1S/C17H17ClN4/c1-12-7-19-22(8-12)11-13-9-21(10-13)17-5-2-14-6-15(18)3-4-16(14)20-17/h2-8,13H,9-11H2,1H3
• InChI Key: WRWXKCDKBCYOHC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN(N=C1)CC2CN(C2)C3=NC4=C(C=C3)C=C(C=C4)Cl
• Molecular Formula: C17H17ClN4
• Molecular Weight: 312.8 g/mol

Description

“6-chloro-2-{3-[(4-methyl-1H-pyrazol-1-yl)methyl]azetidin-1-yl}quinoline” is a chemical compound that contains a pyrazole moiety. Pyrazole and its derivatives are considered pharmacologically important active scaffolds that possess almost all types of pharmacological activities. The presence of this nucleus in pharmacological agents of diverse therapeutic categories has proved the pharmacological potential of the pyrazole moiety.

Synthesis Analysis

The synthesis of similar compounds often involves a Buchwald–Hartwig arylamination with benzophenone imine and a highly regioselective nucleophilic aromatic substitution. Pyrazoles are five-membered heterocycles that constitute a class of compounds particularly useful in organic synthesis. A huge variety of synthesis methods and synthetic analogues have been reported over the years.

Molecular Structure Analysis

The molecular structure of “6-chloro-2-{3-[(4-methyl-1H-pyrazol-1-yl)methyl]azetidin-1-yl}quinoline” was confirmed by nuclear magnetic resonance spectroscopy (1H, 13C, HSQC, HMBC, COSY, DEPT90 and NOESY), high resolution mass spectrometry (ESI-TOF-HRMS) and infrared spectroscopy (ATR-IR) and its structure was confirmed by single crystal X-ray diffraction.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of “6-chloro-2-{3-[(4-methyl-1H-pyrazol-1-yl)methyl]azetidin-1-yl}quinoline” include a Buchwald–Hartwig arylamination with benzophenone imine and a highly regioselective nucleophilic aromatic substitution.

Scientific Research Applications

Antileishmanial and Antimalarial Activities

Pyrazole-bearing compounds, such as the one , are known for their diverse pharmacological effects, including potent antileishmanial and antimalarial activities. . .

Antitumor Potential

. Although the specific compound was not tested, it’s reasonable to hypothesize that it might also have antitumor potential due to its structural similarity to these compounds.

Antimicrobial Potential

Quinoline derivatives have been synthesized and screened for their in vitro antimicrobial potential against various pathogens, including E. coli, P. aeruginosa, S. aureus, S. pyogenes, C. albicans, A. niger, and A. . Given the structural similarity, “6-chloro-2-{3-[(4-methyl-1H-pyrazol-1-yl)methyl]azetidin-1-yl}quinoline” might also exhibit antimicrobial activity.

Future Directions

The future directions for “6-chloro-2-{3-[(4-methyl-1H-pyrazol-1-yl)methyl]azetidin-1-yl}quinoline” could involve further studies on its pharmacological properties and potential applications in medicine. As pyrazole and its derivatives are considered pharmacologically important active scaffolds, this compound could be studied for its potential in various therapeutic categories.

Mechanism of Action

Target of Action

Similar compounds have shown significant activity on certain kinases .

Mode of Action

It is known that compounds with similar structures interact with their targets, leading to changes in cellular processes .

Biochemical Pathways

Similar compounds have been known to affect various biochemical pathways, leading to downstream effects .

Pharmacokinetics

Similar compounds are known to have specific pharmacokinetic properties that impact their bioavailability .

Result of Action

Similar compounds have shown various effects at the molecular and cellular level .